Cas no 2679934-65-5 (benzyl N-(2S)-2-hydroxybutyl-N-methylcarbamate)

• Product Name: benzyl N-(2S)-2-hydroxybutyl-N-methylcarbamate
• CAS No: 2679934-65-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD32826553
• CID: 5645311
• PubChem ID: 165910868
• Update Time: 2023-11-27

benzyl N-(2S)-2-hydroxybutyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276430
• 2679934-65-5
• benzyl N-[(2S)-2-hydroxybutyl]-N-methylcarbamate
• benzyl N-(2S)-2-hydroxybutyl-N-methylcarbamate

• MDL： MFCD32826553
• Inchi： 1S/C13H19NO3/c1-3-12(15)9-14(2)13(16)17-10-11-7-5-4-6-8-11/h4-8,12,15H,3,9-10H2,1-2H3/t12-/m0/s1
• InChI Key： CQBRUXBRUQWAAB-LBPRGKRZSA-N
• SMILES： O[C@@H](CC)CN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų